Cas no 1807204-21-2 (2-Bromo-6-nitro-3-(trifluoromethyl)pyridine)
2-Bromo-6-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-6-nitro-3-(trifluoromethyl)pyridine
-
- Inchi: 1S/C6H2BrF3N2O2/c7-5-3(6(8,9)10)1-2-4(11-5)12(13)14/h1-2H
- InChI Key: BNLCWRSPYXPVPN-UHFFFAOYSA-N
- SMILES: BrC1C(C(F)(F)F)=CC=C([N+](=O)[O-])N=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 230
- XLogP3: 2.9
- Topological Polar Surface Area: 58.7
2-Bromo-6-nitro-3-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029011247-250mg |
2-Bromo-6-nitro-3-(trifluoromethyl)pyridine |
1807204-21-2 | 95% | 250mg |
$960.40 | 2022-03-31 | |
| Alichem | A029011247-1g |
2-Bromo-6-nitro-3-(trifluoromethyl)pyridine |
1807204-21-2 | 95% | 1g |
$3,010.80 | 2022-03-31 |
2-Bromo-6-nitro-3-(trifluoromethyl)pyridine Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 2-Bromo-6-nitro-3-(trifluoromethyl)pyridine
Introduction to 2-Bromo-6-nitro-3-(trifluoromethyl)pyridine (CAS No. 1807204-21-2)
2-Bromo-6-nitro-3-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1807204-21-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework and reactivity. This compound belongs to the pyridine class, which is a fundamental scaffold in medicinal chemistry, playing a pivotal role in the development of various bioactive molecules.
The structural composition of 2-Bromo-6-nitro-3-(trifluoromethyl)pyridine features a pyridine ring substituted with a bromine atom at the 2-position, a nitro group at the 6-position, and a trifluoromethyl group at the 3-position. These substituents not only influence the electronic properties of the molecule but also enhance its potential as a building block for more complex pharmacophores. The presence of these functional groups makes it a valuable intermediate in synthetic chemistry, particularly in the construction of novel heterocyclic derivatives.
In recent years, there has been an increasing interest in developing new therapeutic agents derived from pyridine derivatives. The nitro and trifluoromethyl groups are particularly noteworthy, as they are known to modulate the metabolic stability and binding affinity of drug candidates. For instance, the nitro group can be further functionalized through reduction to an amine, expanding the synthetic possibilities for constructing more intricate molecular architectures.
The trifluoromethyl group is another key feature that contributes to the pharmacological potential of 2-Bromo-6-nitro-3-(trifluoromethyl)pyridine. This substituent is widely recognized for its ability to enhance lipophilicity, metabolic stability, and binding interactions with biological targets. Its incorporation into drug molecules often leads to improved pharmacokinetic profiles, making it a preferred choice in medicinal chemistry.
Recent studies have highlighted the utility of 2-Bromo-6-nitro-3-(trifluoromethyl)pyridine in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The bromine atom at the 2-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of diverse aryl or heteroaryl groups. These modifications can fine-tune the biological activity and selectivity of the resulting compounds.
Moreover, the nitro group in 2-Bromo-6-nitro-3-(trifluoromethyl)pyridine can be selectively reduced to an amine using catalytic hydrogenation or chemical reducing agents. This transformation opens up avenues for constructing pyridylamine derivatives, which have shown promise in various therapeutic areas, including antiviral and antibacterial applications. The ability to convert the nitro group into an amine underscores the compound's flexibility as a synthetic intermediate.
The trifluoromethyl group's influence on electronic properties also makes 2-Bromo-6-nitro-3-(trifluoromethyl)pyridine a suitable candidate for designing molecules with specific spectroscopic characteristics. This property is particularly relevant in agrochemical research, where fluorinated pyridines are often employed to improve pesticidal activity and environmental stability.
In conclusion, 2-Bromo-6-nitro-3-(trifluoromethyl)pyridine (CAS No. 1807204-21-2) represents a structurally interesting and synthetically versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique combination of functional groups—bromine, nitro, and trifluoromethyl—provides multiple pathways for further chemical modification, enabling the development of novel bioactive molecules tailored for specific therapeutic needs.
1807204-21-2 (2-Bromo-6-nitro-3-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)